2-(benzylthio)-6-propyl-4(3H)-pyrimidinone

• IUPAC Name: 2-benzylsulfanyl-4-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H16N2OS/c1-2-6-12-9-13(17)16-14(15-12)18-10-11-7-4-3-5-8-11/h3-5,7-9H,2,6,10H2,1H3,(H,15,16,17)
• InChI Key: FAYRSRFFPOPDNK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC2=CC=CC=C2
• Molecular Formula: C14H16N2OS
• DSSTOX Substance ID: DTXSID30352589
• Molecular Weight: 260.36 g/mol
• CAS RN: 53760-57-9

Description

2-(Benzylthio)-6-propyl-4(3H)-pyrimidinone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a pyrimidine derivative that has shown promising results in scientific research, particularly in the areas of cancer treatment and drug development.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-6-propyl-4(3H)-pyrimidinone is not fully understood, but several studies have proposed different mechanisms. One proposed mechanism is that this compound inhibits the activity of certain enzymes that are involved in cell growth and division, which leads to the inhibition of cancer cell growth. Another proposed mechanism is that this compound induces apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that 2-(benzylthio)-6-propyl-4(3H)-pyrimidinone has several biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes that are involved in cell growth and division, which leads to the inhibition of cancer cell growth. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(benzylthio)-6-propyl-4(3H)-pyrimidinone in lab experiments is its potential as a drug candidate for the treatment of cancer and other diseases. Additionally, this compound is relatively easy to synthesize and purify, which makes it a cost-effective option for lab experiments. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to optimize its use.

Future Directions

Several future directions for the research and development of 2-(benzylthio)-6-propyl-4(3H)-pyrimidinone have been proposed. One direction is to further investigate its mechanism of action and optimize its use as a drug candidate for the treatment of cancer and other diseases. Another direction is to investigate its potential as a diagnostic tool for the early detection of cancer. Additionally, further research is needed to investigate its potential as a therapeutic agent for other diseases such as Alzheimer's and Parkinson's.

Scientific Research Applications

2-(Benzylthio)-6-propyl-4(3H)-pyrimidinone has shown potential applications in scientific research, particularly in the areas of cancer treatment and drug development. Several studies have investigated the anti-cancer properties of this compound and have found that it can inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has shown potential as a drug candidate for the treatment of other diseases such as Alzheimer's and Parkinson's.